![molecular formula C17H27NO2 B241383 N-(tert-butyl)-4-(4-propylphenoxy)butanamide](/img/structure/B241383.png)
N-(tert-butyl)-4-(4-propylphenoxy)butanamide
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Overview
Description
N-(tert-butyl)-4-(4-propylphenoxy)butanamide, also known as TAK-659, is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in B cell receptor signaling, which is essential for the development and function of B cells. Inhibition of BTK has been shown to be effective in the treatment of B cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).
Mechanism of Action
N-(tert-butyl)-4-(4-propylphenoxy)butanamide binds to the active site of BTK and inhibits its activity. This leads to a decrease in B cell receptor signaling, which is essential for the survival and proliferation of B cells. Inhibition of BTK also leads to a decrease in the production of cytokines and chemokines, which are involved in the recruitment of immune cells to the tumor microenvironment.
Biochemical and Physiological Effects:
Inhibition of BTK by this compound leads to a decrease in the activation of downstream signaling pathways such as AKT and ERK. This results in a decrease in cell proliferation and an increase in apoptosis in B cell malignancies. In addition, this compound has been shown to modulate the tumor microenvironment by decreasing the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
N-(tert-butyl)-4-(4-propylphenoxy)butanamide is a highly selective inhibitor of BTK, which makes it an attractive candidate for the treatment of B cell malignancies. However, like all drugs, this compound has limitations. One of the limitations is that it may not be effective in all patients, as some tumors may have acquired resistance to BTK inhibitors. In addition, this compound may have off-target effects that could lead to unwanted side effects.
Future Directions
There are several future directions for the development of N-(tert-butyl)-4-(4-propylphenoxy)butanamide. One direction is the combination of this compound with other drugs such as venetoclax and rituximab, which have been shown to enhance the anti-tumor activity of this compound. Another direction is the development of this compound as a first-line therapy for CLL and NHL. Finally, there is a need to identify biomarkers that can predict response to this compound, which could help to personalize treatment for patients with B cell malignancies.
Synthesis Methods
The synthesis of N-(tert-butyl)-4-(4-propylphenoxy)butanamide involves a multi-step process. The first step is the reaction of 4-propylphenol with tert-butyl bromoacetate to form the corresponding ester. The ester is then hydrolyzed to form the corresponding acid, which is coupled with 4-aminobutanamide to form the final product, this compound.
Scientific Research Applications
N-(tert-butyl)-4-(4-propylphenoxy)butanamide has been extensively studied for its potential therapeutic use in B cell malignancies. In preclinical studies, this compound has been shown to inhibit BTK activity and induce apoptosis in CLL and NHL cells. In addition, this compound has been shown to enhance the anti-tumor activity of other drugs such as venetoclax and rituximab.
Properties
Molecular Formula |
C17H27NO2 |
---|---|
Molecular Weight |
277.4 g/mol |
IUPAC Name |
N-tert-butyl-4-(4-propylphenoxy)butanamide |
InChI |
InChI=1S/C17H27NO2/c1-5-7-14-9-11-15(12-10-14)20-13-6-8-16(19)18-17(2,3)4/h9-12H,5-8,13H2,1-4H3,(H,18,19) |
InChI Key |
OFCCZCSBOKQPDI-UHFFFAOYSA-N |
SMILES |
CCCC1=CC=C(C=C1)OCCCC(=O)NC(C)(C)C |
Canonical SMILES |
CCCC1=CC=C(C=C1)OCCCC(=O)NC(C)(C)C |
Origin of Product |
United States |
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